Cas no 74038-94-1 (1H-Indole-3-aceticacid, 5,7-dimethyl-)

1H-Indole-3-aceticacid, 5,7-dimethyl- structure
74038-94-1 structure
Product Name:1H-Indole-3-aceticacid, 5,7-dimethyl-
CAS No:74038-94-1
MF:C12H13NO2
MW:203.237123250961
CID:567835
PubChem ID:52897
Update Time:2025-04-19

1H-Indole-3-aceticacid, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-aceticacid, 5,7-dimethyl-
    • 1H-Indole-3-aceticacid,5,7-dimethyl-(9CI)
    • 2-(5,7-dimethyl-1H-indol-3-yl)acetic acid
    • 1H-Indole-3-acetic acid,7-dimethyl
    • 3-INDOLEACETIC ACID,5,7-DIMETHYL
    • 5,7-Dimethyl-3-indoleacetic acid
    • BRN 0396819
    • 74038-94-1
    • NSC 22867
    • 1H-Indole-3-acetic acid, 5,7-dimethyl-
    • DTXSID60224907
    • INDOLE-3-ACETIC ACID, 5,7-DIMETHYL-
    • 1H-Indole-3-acetic acid,7-dimethyl-
    • UNII-3345D2HUV0
    • NSC22867
    • NSC-22867
    • 3-INDOLEACETIC ACID, 5,7-DIMETHYL-
    • 3345D2HUV0
    • Inchi: 1S/C12H13NO2/c1-7-3-8(2)12-10(4-7)9(6-13-12)5-11(14)15/h3-4,6,13H,5H2,1-2H3,(H,14,15)
    • InChI Key: XJCBMZMISBSKFP-UHFFFAOYSA-N
    • SMILES: OC(CC1=CNC2C(C)=CC(C)=CC=21)=O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.255
  • Boiling Point: 421.5°C at 760 mmHg
  • Flash Point: 208.7°C
  • Refractive Index: 1.653
  • PSA: 53.09000
  • LogP: 2.41180
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